3-Benzyl-7-tert-butyl-2-phenacylsulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
3-Benzyl-7-tert-butyl-2-phenacylsulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Brand Name:
Vulcanchem
CAS No.:
354992-66-8
VCID:
VC0430199
InChI:
InChI=1S/C29H30N2O2S2/c1-29(2,3)21-14-15-22-24(16-21)35-26-25(22)27(33)31(17-19-10-6-4-7-11-19)28(30-26)34-18-23(32)20-12-8-5-9-13-20/h4-13,21H,14-18H2,1-3H3
SMILES:
CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC(=O)C4=CC=CC=C4)CC5=CC=CC=C5
Molecular Formula:
C29H30N2O2S2
Molecular Weight:
502.7g/mol
3-Benzyl-7-tert-butyl-2-phenacylsulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
CAS No.: 354992-66-8
Main Products
VCID: VC0430199
Molecular Formula: C29H30N2O2S2
Molecular Weight: 502.7g/mol
![3-Benzyl-7-tert-butyl-2-phenacylsulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one - 354992-66-8](/images/no_structure.jpg)
| CAS No. | 354992-66-8 |
|---|---|
| Product Name | 3-Benzyl-7-tert-butyl-2-phenacylsulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one |
| Molecular Formula | C29H30N2O2S2 |
| Molecular Weight | 502.7g/mol |
| IUPAC Name | 3-benzyl-7-tert-butyl-2-phenacylsulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C29H30N2O2S2/c1-29(2,3)21-14-15-22-24(16-21)35-26-25(22)27(33)31(17-19-10-6-4-7-11-19)28(30-26)34-18-23(32)20-12-8-5-9-13-20/h4-13,21H,14-18H2,1-3H3 |
| Standard InChIKey | RHKPJQWLMIQNCE-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC(=O)C4=CC=CC=C4)CC5=CC=CC=C5 |
| Canonical SMILES | CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC(=O)C4=CC=CC=C4)CC5=CC=CC=C5 |
| PubChem Compound | 3787633 |
| Last Modified | Nov 11 2021 |
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